Cas no 2172447-98-0 (2,2,2-trifluoro-N-6-methyl-5-(thiophen-3-yl)piperidin-3-ylacetamide)

• Product Name: 2,2,2-trifluoro-N-6-methyl-5-(thiophen-3-yl)piperidin-3-ylacetamide
• CAS No: 2172447-98-0
• MF: C₁₂H₁₅F₃N₂OS
• MW: 292.320512056351
• CID: 6181278
• PubChem ID: 165568963
• Update Time: 2025-05-20

2,2,2-trifluoro-N-6-methyl-5-(thiophen-3-yl)piperidin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-N-6-methyl-5-(thiophen-3-yl)piperidin-3-ylacetamide
• EN300-1616687
• 2172447-98-0
• 2,2,2-trifluoro-N-[6-methyl-5-(thiophen-3-yl)piperidin-3-yl]acetamide

• Inchi： 1S/C12H15F3N2OS/c1-7-10(8-2-3-19-6-8)4-9(5-16-7)17-11(18)12(13,14)15/h2-3,6-7,9-10,16H,4-5H2,1H3,(H,17,18)
• InChI Key： ZSSVTYZCEYSOTC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CC(CNC1C)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 292.08571877g/mol
• Monoisotopic Mass: 292.08571877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.4Ų

Additional information on 2,2,2-trifluoro-N-6-methyl-5-(thiophen-3-yl)piperidin-3-ylacetamide

Compound CAS No. 2172447-98-0: 2,2,2-Trifluoro-N-(6-methyl-5-(thiophen-3-yl)piperidin-3-yl)acetamide

The compound with CAS No. 2172447-98-0, known as 2,2,2-trifluoro-N-(6-methyl-5-(thiophen-3-yl)piperidin-3-yl)acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural features and promising properties. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

Structural Analysis: The molecular structure of CAS No. 2172447-98 is characterized by a trifluoromethyl group attached to an acetamide moiety. The piperidine ring system further enhances the molecule's stability and bioavailability. The presence of a thiophene ring introduces aromaticity and potential electronic interactions, making this compound a versatile building block for advanced chemical systems.

Synthesis Methods: Recent advancements in synthetic chemistry have enabled the efficient production of CAS No. 2172447. Researchers have employed multi-component reactions and catalytic processes to optimize yield and purity. These methods not only reduce production costs but also minimize environmental impact, aligning with current green chemistry principles.

Applications in Drug Discovery: The compound has shown remarkable promise in pharmacological studies. Its ability to interact with specific biological targets makes it a candidate for drug development in areas such as neurodegenerative diseases and cancer therapy. For instance, studies have demonstrated its potential as a modulator of ion channels, which could lead to novel treatments for epilepsy and other neurological disorders.

Materials Science Applications: Beyond pharmacology, CAS No. 2172447 has found applications in materials science. Its unique electronic properties make it suitable for use in advanced polymers and organic electronics. Recent research highlights its role in enhancing the conductivity of polymer-based materials, paving the way for innovations in flexible electronics.

Environmental Impact and Safety: As with any chemical compound, understanding its environmental impact is crucial. Studies indicate that CAS No. 2172447 has a low toxicity profile and degrades efficiently under natural conditions. These findings underscore its suitability for large-scale industrial applications without posing significant risks to ecosystems.

In conclusion, CAS No. 2172447, or N-(6-methyl-5-(thiophen-3-y